N-(2-Butynyl)phthalimide
Overview
Description
N-(2-Butynyl)phthalimide, also referred to as NBP, is an organic compound that is commonly used in scientific research and laboratory experiments. It is a derivative of phthalic anhydride and is used in a variety of synthetic reactions. It is a versatile reagent, and its reactivity and stability make it a useful tool for a variety of applications.
Safety and Hazards
N-(2-Butynyl)phthalimide is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and using personal protective equipment .
Mechanism of Action
Target of Action
N-(2-Butynyl)phthalimide, also known as 4-Phthalimido-2-butyne, is a compound that has been studied for its potential antifungal and anti-biofilm properties . The primary targets of this compound are the Candida species, a ubiquitous pathogenic fungal genus responsible for causing candidiasis .
Mode of Action
The compound interacts with its targets by inhibiting the formation of biofilms and hyphal growth, which are key virulence factors of Candida species . It has been found that N-butylphthalimide (NBP), a derivative of this compound, can inhibit biofilm formation at sub-inhibitory concentrations .
Biochemical Pathways
It has been observed that the compound significantly downregulates the expression of important hyphal- and biofilm-associated genes, such as ece1, hwp1, and ume6 . These genes are crucial for the morphogenesis and virulence of Candida species.
Result of Action
The result of this compound’s action is the inhibition of biofilm formation and hyphal growth in Candida species . This leads to a reduction in the virulence of these pathogens, potentially making them more susceptible to treatment.
Biochemical Analysis
Biochemical Properties
N-(2-Butynyl)phthalimide plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound has been shown to interact with enzymes such as dicobalt octacarbonyl, forming stable complexes like [Co2(CO)6(µ-phthalimidoCH2C≡CMe)] Additionally, this compound has been studied for its antifungal properties, where it interacts with fungal enzymes and proteins, inhibiting their activity and preventing biofilm formation .
Cellular Effects
This compound exhibits various effects on cellular processes. It has been observed to inhibit the growth and viability of Candida species, including Candida albicans and Candida parapsilosis . This compound disrupts cell signaling pathways associated with hyphal formation and biofilm development, leading to altered gene expression and reduced virulence. Furthermore, this compound has shown potential in inhibiting the growth of other pathogens, such as Staphylococcus aureus and Escherichia coli, by interfering with their cellular metabolism and gene expression .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. This compound forms stable complexes with metal carbonyls, such as dicobalt octacarbonyl, through coordination with the butynyl group . These complexes exhibit unique structural properties that contribute to their catalytic activity. Additionally, this compound inhibits enzyme activity by binding to the active sites of target enzymes, preventing substrate binding and subsequent catalytic reactions . This inhibition can lead to changes in gene expression and cellular function.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over time to understand its stability and long-term impact on cellular function. The compound has shown stability under various conditions, maintaining its activity over extended periods . Degradation products may form under certain conditions, potentially affecting its efficacy. Long-term studies have indicated that this compound can have sustained effects on cellular processes, including prolonged inhibition of biofilm formation and enzyme activity .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. Studies have shown that at lower doses, the compound effectively inhibits fungal growth and biofilm formation without causing significant toxicity . At higher doses, this compound may exhibit toxic effects, including cellular damage and adverse physiological responses . These findings highlight the importance of optimizing dosage to achieve therapeutic benefits while minimizing potential side effects.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. The compound undergoes metabolic reactions, including oxidation and conjugation, leading to the formation of metabolites that may exhibit different biological activities . These metabolic pathways are essential for understanding the compound’s pharmacokinetics and its potential impact on metabolic flux and metabolite levels.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound can be taken up by cells through specific transport mechanisms, leading to its accumulation in target tissues . Additionally, binding to cellular proteins may affect its localization and distribution, influencing its biological activity and efficacy.
Subcellular Localization
This compound exhibits specific subcellular localization patterns that are crucial for its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . This localization can impact its interactions with biomolecules and its overall biological effects, contributing to its therapeutic potential.
Properties
IUPAC Name |
2-but-2-ynylisoindole-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12(13)15/h4-7H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COPWPECHFWIYSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCN1C(=O)C2=CC=CC=C2C1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00429050 |
Source
|
| Record name | N-(2-Butynyl)phthalimide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00429050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
113439-83-1 |
Source
|
| Record name | N-(2-Butynyl)phthalimide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00429050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(2-Butynyl)phthalimide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does N-(2-Butynyl)phthalimide interact with dicobalt octacarbonyl, and what is the structure of the resulting compound?
A1: this compound (1-Phthalimido-2-butyne) acts as a bidentate ligand, coordinating with dicobalt octacarbonyl ([Co2(CO)8]) through its alkyne group. [] This interaction results in the displacement of two carbonyl ligands from the dicobalt center, forming a tetrahedrane-type cluster compound named (µ2-η4-N-(2-Butynyl)phthalimide)(hexacarbonyl)dicobalt. [] The structure of this compound has been confirmed by single-crystal X-ray diffraction. []
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